![molecular formula C13H18N2O3 B6242694 methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate CAS No. 1790235-58-3](/img/no-structure.png)
methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate
Overview
Description
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate (M2BAMP) is an important organic compound that has a wide range of applications in scientific research and laboratory experiments. M2BAMP is a carboxylic acid amide, which is a derivative of a carboxylic acid and an amine. It is a colorless, crystalline solid that has a melting point of 147-149°C and a boiling point of 287-288°C. M2BAMP is a versatile compound that can be used in a variety of applications, such as drug synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various drugs, such as anti-cancer agents and antifungal agents. It is also used as a reagent in the synthesis of various analytical standards, such as those used in chromatography and spectroscopy. In addition, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is used as a reagent in the synthesis of various biochemical compounds, such as enzymes and hormones.
Mechanism of Action
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a carboxylic acid amide, which is a derivative of a carboxylic acid and an amine. The carboxylic acid group of methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can undergo a number of reactions, including nucleophilic substitution, acylation, and hydrolysis. The amine group of methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can also undergo a number of reactions, such as nucleophilic addition and amide hydrolysis.
Biochemical and Physiological Effects
methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has a wide range of biochemical and physiological effects. In vitro studies have shown that methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can inhibit the growth of various bacteria, fungi, and viruses. In addition, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has been shown to possess anti-inflammatory and analgesic properties. In vivo studies have also demonstrated that methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can reduce the severity of allergic reactions and reduce the symptoms of asthma.
Advantages and Limitations for Lab Experiments
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to obtain and has a low cost. In addition, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a stable compound and does not decompose easily. However, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a highly toxic compound and should be handled with care. It is also highly flammable and should be stored in a cool, dry place.
Future Directions
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate has a wide range of applications in scientific research and laboratory experiments. In the future, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate could be used in the synthesis of new drugs and analytical standards, as well as in the synthesis of new biochemical compounds. In addition, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate could be used in the development of new diagnostic tests and treatments for various diseases. Furthermore, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate could be used in the development of new methods for the detection and treatment of environmental pollutants. Finally, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate could be used in the development of new materials for various industrial applications.
Synthesis Methods
Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate can be synthesized from a variety of starting materials, including benzyl chloride, methyl amine, and methyl 2-methylpropanoate. The reaction is typically carried out in an organic solvent, such as dichloromethane or ethyl acetate, at a temperature of 80-90°C. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and the reaction is typically complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate involves the reaction of benzyl isocyanate with methyl 2-amino-2-methylpropanoate to form the intermediate, methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate.", "Starting Materials": [ "Benzyl isocyanate", "Methyl 2-amino-2-methylpropanoate" ], "Reaction": [ "Step 1: Add benzyl isocyanate to a solution of methyl 2-amino-2-methylpropanoate in anhydrous dichloromethane.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain pure methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate." ] } | |
CAS RN |
1790235-58-3 |
Product Name |
methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate |
Molecular Formula |
C13H18N2O3 |
Molecular Weight |
250.3 |
Purity |
95 |
Origin of Product |
United States |
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